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Compound of Interest

Compound Name: Disperse Blue 60

Cat. No.: B15554470

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 60 (C.l. 61104) is a synthetic anthraquinone dye known for its brilliant turquoise
blue shade.[1] Primarily utilized in the textile industry for dyeing polyester and other synthetic
fibers, its robust chemical structure and distinct chromophoric system also make it a subject of
interest for scientific research.[1][2] This technical guide provides a comprehensive overview of
the spectroscopic properties of Disperse Blue 60, focusing on its absorption and emission
characteristics. Due to a notable lack of comprehensive studies on its fluorescent properties,
this guide primarily details its absorption behavior and outlines the standard methodologies for
spectroscopic analysis.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of Disperse Blue 60 is
essential for interpreting its spectroscopic behavior.
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Property Value Reference(s)
4,11-diamino-2-(3-

IUPAC Name methoxypropyl)naphtho[2,3- [3114]
flisoindole-1,3,5,10-tetrone

C.I. Number 61104 [1][3]

CAS Number 12217-80-0 [31[4]

Molecular Formula C20H17N30s [41151[6]

Molecular Weight 379.37 g/mol [415116]

Appearance Blue powder [21[7]
Soluble in acetone,

N dimethylformamide, pyridine;
Solubility [21[7]

slightly soluble in alcohol;

insoluble in water.

Spectroscopic Properties

The spectroscopic characteristics of a dye are fundamental to understanding its color, stability,

and potential applications beyond textiles.

Absorption Spectroscopy

Disperse Blue 60 exhibits a strong absorption band in the visible region of the electromagnetic

spectrum, which is responsible for its characteristic color.

Parameter

Value

Reference(s)

Maximum Absorption
Wavelength (Amax)

~670 nm

[7]

Molar Absorptivity (€)

Data not available in the

searched literature.
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The maximum absorption wavelength (Amax) at approximately 670 nm gives Disperse Blue 60
its distinct turquoise blue appearance. The intensity of this absorption is quantified by the molar
absorptivity (€), a value that could not be definitively ascertained from the available literature.

Fluorescence Spectroscopy

There is conflicting and limited information regarding the fluorescent properties of Disperse
Blue 60. One source reports a fluorescence emission at 590 nm following absorption in the
200-300 nm range, a claim that requires further rigorous validation as it is inconsistent with the
primary visible absorption band.[5][6] Anthraquinone dyes, in general, are not always strongly
fluorescent.

Parameter Value Reference(s)
Emission Maximum (Aem) Data not reliably available.
Quantum Yield (®) Data not available.

] Cannot be determined without
Stokes Shift )
reliable Amax and Aem.

Given the uncertainty surrounding its emission properties, further experimental investigation is
required to fully characterize the fluorescence of Disperse Blue 60.

Solvatochromism

Solvatochromism is the phenomenon where the color of a substance changes with the polarity
of the solvent.[8] This effect is caused by differential solvation of the ground and excited states
of the dye molecule. While the general principles of solvatochromism are well-established for
many dyes, specific studies detailing the solvatochromic shifts of Disperse Blue 60 across a
range of solvents are not readily available in the surveyed literature. Such a study would be
valuable in understanding the dye's behavior in various chemical environments.

Experimental Protocols

Detailed experimental protocols for the spectroscopic characterization of Disperse Blue 60 are
not explicitly available. However, standard methodologies for the analysis of dyes can be
applied.
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UV-Visible Absorption Spectroscopy

This protocol outlines the general procedure for determining the absorption spectrum and Amax
of Disperse Blue 60.
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Caption: Workflow for UV-Visible Absorption Spectroscopy of Disperse Blue 60.
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Fluorescence Spectroscopy

This protocol describes a general method for investigating the potential fluorescence of
Disperse Blue 60.
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Caption: Workflow for Fluorescence Spectroscopy of Disperse Blue 60.

Conclusion
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Disperse Blue 60 is a well-characterized dye in terms of its chemical structure and primary
absorption properties. However, a significant gap exists in the scientific literature regarding its
quantitative spectroscopic parameters, particularly its molar absorptivity and its complete
fluorescence profile, including emission maximum, quantum yield, and Stokes shift. The
conflicting data on its fluorescence underscores the need for new, detailed experimental
studies. A thorough investigation of its solvatochromic behavior would also be highly beneficial
for a more complete understanding of this compound's photophysics. The protocols outlined in
this guide provide a framework for researchers to systematically investigate and fill these
knowledge gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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